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Compound of Interest

Compound Name: Fmoc-Lys(Trt)-OH

Cat. No.: B020898

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety and handling of
Fmoc-Lys(Trt)-OH (N-a-Fmoc-N-¢-trityl-L-lysine), a critical reagent in solid-phase peptide
synthesis (SPPS). Adherence to these guidelines is crucial for ensuring laboratory safety,
maintaining experimental integrity, and complying with regulatory standards.

Chemical Identification and Properties

Fmoc-Lys(Trt)-OH is a derivative of the amino acid lysine, where the alpha-amino group is
protected by a fluorenylmethyloxycarbonyl (Fmoc) group and the epsilon-amino group is
protected by a trityl (Trt) group.[1] This dual protection scheme is integral to its function in the
stepwise assembly of peptide chains.

Table 1: Physical and Chemical Properties of Fmoc-Lys(Trt)-OH
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Property Value Reference
CAS Number 71989-26-1 [2]
Molecular Formula Ca0H38N204 [1]
Molecular Weight 610.7 g/mol [1]
Appearance White to off-white solid/powder  [3]

Purity >99.0% (HPLC) [4]
Solubility Soluble in organic solvents N/A

such as DMF

Store in a cool, dry, well-
Storage ventilated place. Keep [2]

container tightly closed.

Hazard Identification and GHS Classification

While Fmoc-Lys(Trt)-OH is not classified as a hazardous substance under the Globally
Harmonized System (GHS), it is imperative to handle it with the care afforded to all laboratory
chemicals.[2] Chronic or repeated exposure may cause irritation. The primary hazards are
associated with inhalation of dust particles and direct contact with skin and eyes.

Table 2: Hazard Identification
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Precautionary

Hazard Description Reference
Measures
Avoid breathing dust.
) Use in a well-
_ May cause respiratory _ _
Inhalation ventilated area or with  [3]

tract irritation.

local exhaust

ventilation.

Skin Contact

May cause skin
irritation upon

prolonged contact.

Wear protective

gloves and a lab coat.

[2]

Eye Contact

May cause eye
irritation.

Wear safety glasses

with side-shields.

[2]

Ingestion

May be harmful if

swallowed.

Do not ingest. Wash
hands thoroughly after
handling.

[3]

Experimental Protocols: Safety and Handling

Detailed experimental protocols for toxicological studies of Fmoc-Lys(Trt)-OH are not publicly

available. The information presented here is based on standard laboratory safety practices and
data from Safety Data Sheets (SDS).

Engineering Controls

Proper engineering controls are the first line of defense in minimizing exposure to Fmoc-

Lys(Trt)-OH.

o Ventilation: All handling of the solid powder and solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[2]

o Process Enclosures: For larger scale operations, the use of process enclosures or glove

boxes is recommended to contain the material.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://www.peptide.com/custdocs/MSDS%20AFK145%20Fmoc-Lys(N)3.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600724-a033-fmoc-lys-trt--oh.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600724-a033-fmoc-lys-trt--oh.pdf
https://www.peptide.com/custdocs/MSDS%20AFK145%20Fmoc-Lys(N)3.pdf
https://www.benchchem.com/product/b020898?utm_src=pdf-body
https://www.benchchem.com/product/b020898?utm_src=pdf-body
https://www.benchchem.com/product/b020898?utm_src=pdf-body
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600724-a033-fmoc-lys-trt--oh.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A comprehensive approach to personal protection is crucial to minimize exposure and prevent
contamination.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications and
Reference
Use

Eye and Face

Safety Glasses

Required for

protection against

dust particles and

liquid splashes.

Should be tightly [2]

Protection
fitting with side-shields
conforming to EN 166
(EU) or NIOSH (US)
standards.
Recommended when
there is a high risk of
splashing, such as
Face Shield during the initial 5]

reconstitution of the
lyophilized powder or
during cleavage from

the resin.

Body Protection

Laboratory Coat

A standard lab coat is

the minimum

requirement to protect  [3]
clothing and skin from

potential splashes.

Hand Protection

Chemical-Resistant

Gloves

Nitrile gloves are

commonly used.

Consider double-

gloving for added

protection, especially [2][5]
when handling

concentrated solutions

or during prolonged

procedures.

© 2025 BenchChem. All rights reserved.

5/11 Tech Support


https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600724-a033-fmoc-lys-trt--oh.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Fmoc_Pen_Trt_OH.pdf
https://www.peptide.com/custdocs/MSDS%20AFK145%20Fmoc-Lys(N)3.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600724-a033-fmoc-lys-trt--oh.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Fmoc_Pen_Trt_OH.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Necessary when

working with the

lyophilized powder to

avoid inhalation of fine
Dust Mask (N95) or particles. A full-face

Respiratory Protection ) ) [2]

Respirator respirator should be

used if exposure limits

are exceeded or in

poorly ventilated

areas.

Handling Procedures

Preparation: Before handling, ensure you are wearing the appropriate PPE as detailed in
Table 3.

Weighing: When weighing solid Fmoc-Lys(Trt)-OH, avoid creating dust. Use a chemical-
resistant spatula and weigh the compound on appropriate weighing paper or in a suitable
container.

Dissolution: For use in SPPS, the Fmoc-amino acid is typically dissolved in a suitable solvent
such as N,N-dimethylformamide (DMF). Gently swirl or vortex to dissolve the compound
completely. Avoid vigorous shaking, which can cause aggregation.[5]

Storage and Stability

Storage Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[2][3] Keep the container tightly sealed to prevent
moisture ingress.

Stability: The compound is stable under recommended storage conditions.[2] The primary
degradation pathways involve the cleavage of the Fmoc and Trt protecting groups, which can
be initiated by exposure to basic or acidic conditions, respectively.[6]

Emergency Procedures and First Aid

In the event of exposure or a spill, immediate and appropriate action is critical.
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Table 4: First Aid Measures

Exposure Route

First Aid Procedure

Reference

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Consult a

physician.

[2]

Skin Contact

Wash off with soap and plenty
of water. Consult a physician if

irritation persists.

[2]

Eye Contact

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.

[2]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water and

consult a physician.

[2]

Spill Response

o Personal Protection: Ensure appropriate PPE is worn, including respiratory protection,

gloves, and safety goggles.[5]

o Containment: For solid spills, carefully sweep up the material to avoid generating dust and

place it in a designated hazardous waste container.[5] For liquid spills, absorb with an inert

material and place in a suitable disposal container.

o Ventilation: Ensure the area is well-ventilated.

Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[2]
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e Solid Waste: Unused or expired Fmoc-Lys(Trt)-OH solid should be collected in a
designated, clearly labeled waste container for non-hazardous solid chemical waste.

e Liquid Waste: Solutions of Fmoc-Lys(Trt)-OH should be disposed of in the appropriate liquid
waste container, following institutional guidelines for the specific solvent used.

» Contaminated Materials: Any materials that have come into contact with Fmoc-Lys(Trt)-OH,
such as weigh boats, contaminated paper towels, or gloves, should also be disposed of in
the solid chemical waste container.
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Caption: Chemical structure of Fmoc-Lys(Trt)-OH.
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Safe Handling Workflow
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Caption: Workflow for the safe handling of Fmoc-Lys(Trt)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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